Cas no 55676-21-6 (1-(2-chloropyridin-3-yl)ethan-1-one)

• Product Name: 1-(2-chloropyridin-3-yl)ethan-1-one
• CAS No: 55676-21-6
• MF: C₇H₆ClNO
• MW: 155.581640720367
• MDL: MFCD03840751
• CID: 56802
• PubChem ID: 253660416
• Update Time: 2025-04-18

1-(2-chloropyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloropyridin-3-yl)ethanone
• 3-Acetyl-2-chloropyridine
• 1-(2-CHLORO-3-PYRIDINYL)-1-ETHANONE
• Ethanone, 1-(2-chloro-3-pyridinyl)-
• 1-(2-Chloro-pyridin-3-yl)-ethanone
• 1-(2-chloropyridin-3-yl)ethan-1-one
• 3-acetyl-2-chloropyridine, AldrichCPR
• EN300-72860
• CS-W003128
• 55676-21-6
• 2-Chloro-3-acetylpyridine
• PB32351
• SCHEMBL427326
• FT-0657826
• AKOS005072191
• BB 0262982
• WIWIOUAFBHZLNQ-UHFFFAOYSA-N
• MFCD03840751
• Q-102824
• 1-(2-chloro-pyridin-3-yl)ethanone
• Z1154360549
• DB-0602
• DTXSID90449121
• 1-(2-chloropyridin-3-yl)ethanone;2-Chloro-3-acetylpyridine
• 2-Chloro-3-acetyl-pyridine
• A830747
• BCP10419
• SY007174
• AM20061324
• AC-22442
• DB-013383
• A2795
• 695-379-8
• A67360
• DTXCID60399942

• MDL： MFCD03840751
• Inchi： 1S/C7H6ClNO/c1-5(10)6-3-2-4-9-7(6)8/h2-4H,1H3
• InChI Key： WIWIOUAFBHZLNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C)=O

Computed Properties

• Exact Mass: 155.01400
• Monoisotopic Mass: 155.0137915 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 155.58
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: No data available
• Melting Point: No data available
• Boiling Point: 114°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.5440-1.5480
• PSA: 29.96000
• LogP: 1.93760
• Vapor Pressure: No data available

1-(2-chloropyridin-3-yl)ethan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C